Cas no 2248303-47-9 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate
• CAS No: 2248303-47-9
• MF: C₂₀H₁₈N₂O₇S
• MW: 430.431124210358
• CID: 6264999
• PubChem ID: 165731001
• Update Time: 2025-05-23

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate Chemical and Physical Properties

Names and Identifiers

• 2248303-47-9
• EN300-6524223
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate

• Inchi： 1S/C20H18N2O7S/c1-13-6-7-14(12-17(13)30(26,27)21-8-10-28-11-9-21)20(25)29-22-18(23)15-4-2-3-5-16(15)19(22)24/h2-7,12H,8-11H2,1H3
• InChI Key： XGQBLQDEMCVUGL-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C=CC=1C)(N1CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 430.08347209g/mol
• Monoisotopic Mass: 430.08347209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 779
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 119Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate (CAS No. 2248303-47-9) in Modern Chemical and Pharmaceutical Research

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate, identified by its CAS number 2248303-47-9, represents a fascinating molecule with significant potential in the realm of chemical and pharmaceutical research. This heterocyclic derivative combines a rigid isoindole core with functionalized aromatic and morpholine moieties, making it a promising candidate for various biological and chemical applications.

At the heart of this compound lies its structural complexity, which arises from the interplay of multiple functional groups. The 1,3-dioxo moiety introduces electrophilic centers, while the 4-methyl group enhances lipophilicity, and the morpholine-4-sulfonyl substituent contributes both solubility and potential bioactivity. Such structural features have garnered interest among researchers exploring novel pharmacophores for drug discovery.

Recent advancements in medicinal chemistry have highlighted the importance of isoindole derivatives in developing therapeutic agents. The isoindole scaffold is known for its versatility in mimicking natural products and has been explored in various therapeutic areas, including anticancer, antimicrobial, and anti-inflammatory applications. The specific configuration of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate positions it as a valuable building block for designing next-generation drugs.

In particular, the morpholine-4-sulfonyl group is a key feature that distinguishes this compound from others in the isoindole family. Morpholine derivatives are widely recognized for their pharmacological properties, including vasodilation effects and roles as anticonvulsants. The sulfonyl group further enhances the compound's interaction with biological targets by increasing its polarity and hydrogen bonding capacity. These attributes make it an attractive candidate for modulating enzyme activity or receptor binding.

Current research in this domain is focused on leveraging computational methods to predict the biological activity of such compounds. High-throughput virtual screening (HTVS) has been employed to identify potential hits that can be further optimized. The structural motifs present in 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-4-sulfonyl)benzoate align well with known pharmacophores, suggesting that it may exhibit inhibitory effects on relevant enzymes or receptors.

Experimental validation of these predictions often involves synthesizing analogs to probe structure-function relationships. The synthesis of this compound demonstrates the growing capability in constructing complex heterocycles through multi-step organic transformations. Advances in synthetic methodologies have enabled researchers to access previously unexplored chemical space, opening new avenues for drug discovery.

The role of computational chemistry in designing such molecules cannot be overstated. Molecular modeling techniques are increasingly used to predict binding affinities and optimize lead compounds before they enter wet lab synthesis. The integration of machine learning algorithms has further accelerated this process by allowing rapid de novo design based on large datasets of known bioactive compounds.

One notable application area for derivatives like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 4-methyl-3-(morpholine-sulfonyl)benzoate is in addressing unmet medical needs related to inflammation and autoimmune disorders. Recent studies have shown that isoindole derivatives can modulate inflammatory pathways by interacting with key signaling molecules. The presence of both hydrophobic and hydrophilic regions in this compound suggests its ability to cross cell membranes while maintaining solubility within biological compartments.

The morpholine moiety also plays a crucial role in modulating pharmacokinetic properties. By influencing solubility and metabolic stability, it can enhance the bioavailability of drug candidates. This is particularly important for oral formulations where absorption rates significantly impact therapeutic efficacy.

In conclusion,1,3-dioxo-2,3-dihydro-lH-isoin-doIe-lY 4-methyl-l( morphollne-l( sulfonyI)benzoate (CAS No. 2248303479) stands as a testament to the ingenuity of modern synthetic chemistry and its potential applications in pharmaceutical research. Its unique structural features position it as a versatile scaffold for developing novel therapeutic agents targeting various diseases. As research continues to uncover new biological functions and synthetic strategies emerge to streamline drug discovery pipelines,this compound will undoubtedly play an important role in shaping future medical interventions.